molecular formula C12H18O8 B1181434 LANTADENE CAS No. 11111-47-0

LANTADENE

Cat. No. B1181434
CAS RN: 11111-47-0
InChI Key:
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Description

Lantadenes are naturally occurring pentacyclic triterpenoids found in the Lantana camara plant . They are known to be poisonous to livestock that graze on the leaves of the plant, causing photosensitivity and hepatotoxicity as major symptoms . Lantadenes A and B are the most abundant and bioactive triterpenoids found in the Lantana camara leaves .


Synthesis Analysis

Lantadenes A and B were prepared semi-synthetically in a single step by reducing Lantadenes A and B under microwave irradiation with a yield of 98–99% . The compounds demonstrated selective cytotoxicity against HL-60, MCF-7, HSC-2, and HCT-116 cancer cell lines .


Molecular Structure Analysis

The chemical structure of Lantadene A was confirmed as 22β-angeloyloxy-3-oxoolean-12-en-28-oic acid by spectroscopic analysis . The interaction of this compound A with DNA was evaluated by agarose gel electrophoresis .


Chemical Reactions Analysis

This compound A showed considerable in vitro antioxidant, free radical scavenging capacity activities in a dose-dependent manner when compared with the standard antioxidant in nitric oxide scavenging, superoxide anion radical scavenging, and ferrous ion chelating assay .


Physical And Chemical Properties Analysis

Lantadenes A and B have the chemical formula C35H52O5 . Their molar mass is 552.80 g/mol . The melting point of this compound A is 297 °C and this compound B is 302 ˚C .

Mechanism of Action

The exact mechanism of action of the lantadenes is not well understood. They are thought to inhibit the function of the sodium-potassium pump within the cell membranes of “biliary epithelial cells” within the liver, a process that affects the production and control of bile .

Safety and Hazards

Lantadenes are known to be toxic . They are poisonous to livestock that graze on the leaves of the plant, causing photosensitivity and hepatotoxicity as major symptoms .

Future Directions

Lantadene A is a promising candidate for use as an antioxidant and hepatoprotective agent . Future studies are required to use the this compound A for development of immunoassay and for development of possible hepatoprotective immunogen against lantana toxicity .

properties

CAS RN

11111-47-0

Molecular Formula

C12H18O8

Molecular Weight

0

synonyms

LANTADENE

Origin of Product

United States

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